Cas no 2227828-56-8 ((2S)-1-(2,6-difluoro-4-methylphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,6-difluoro-4-methylphenyl)propan-2-ol
• CAS No: 2227828-56-8
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5899283
• PubChem ID: 165675643
• Update Time: 2023-12-28

(2S)-1-(2,6-difluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,6-difluoro-4-methylphenyl)propan-2-ol
• EN300-1759662
• 2227828-56-8

• Inchi： 1S/C10H12F2O/c1-6-3-9(11)8(5-7(2)13)10(12)4-6/h3-4,7,13H,5H2,1-2H3/t7-/m0/s1
• InChI Key： BZFOKNATIVAFLK-ZETCQYMHSA-N
• SMILES： FC1C=C(C)C=C(C=1C[C@H](C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų